7-methyl-9-oxo-9H-xanthene-1-carboxylic acid
Overview
Description
“7-methyl-9-oxo-9H-xanthene-1-carboxylic acid” is a chemical compound . It is a derivative of xanthone, a structurally diverse group of compounds with a broad range of biological and pharmacological activities .
Synthesis Analysis
The synthesis of similar xanthone derivatives has been reported in the literature . For instance, one pathway involved a reaction of 2-bromoethanol with the thiol group of 7-mercapto-9-oxo-9H-xanthene-2-carboxylic acid to afford a related compound .Molecular Structure Analysis
The molecular structure of “7-methyl-9-oxo-9H-xanthene-1-carboxylic acid” can be determined using various spectroscopic techniques. The complete 1H and 13C NMR assignments for similar xanthone derivatives have been reported .Physical And Chemical Properties Analysis
The physical and chemical properties of “7-methyl-9-oxo-9H-xanthene-1-carboxylic acid” can be inferred from its structure. It has a molecular formula of C15H10O4 . Its UV spectrum shows absorption bands characteristic of xanthone derivatives .Scientific Research Applications
Natural Product Isolation and Characterization : Xanthones and derivatives, structurally related to 7-methyl-9-oxo-9H-xanthene-1-carboxylic acid, have been isolated from various natural sources. For example, studies have reported the isolation of xanthones from a microfungus of the genus Xylaria and an endophytic fungus of Anoectochilus roxburghii, showcasing the diversity of natural sources for these compounds (Healy et al., 2004); (Liao et al., 2018).
Chemical Synthesis and Structural Elucidation : Research has focused on the synthesis and structural determination of xanthone derivatives. This includes the complete NMR assignments for new natural products isolated from the endophytic fungus Xylaria sp. FRR 5657 (Davis & Pierens, 2006).
Biological Activities : Various xanthone derivatives have been evaluated for their biological activities. For instance, certain compounds have been tested for antiviral and cytotoxic activities, although some were found inactive in cytotoxicity evaluations (Liu et al., 2017).
Potential Medicinal Applications : The broader class of xanthenes, which includes xanthone derivatives, has been explored for their potential in medicinal chemistry. This research includes discussions on synthetic strategies and biological activities, emphasizing the versatility of these compounds for different biological applications (Maia et al., 2020).
Photophysical Properties : Research into the photophysical properties of xanthene derivatives has been conducted, including studies on homodinuclear lanthanide xanthene-9-carboxylates. These studies provide insights into the potential applications of these compounds in areas such as photodynamic therapy and imaging (Shyni et al., 2007).
Future Directions
The future directions for research on “7-methyl-9-oxo-9H-xanthene-1-carboxylic acid” could include further studies on its synthesis, chemical reactions, mechanism of action, and biological activities. Given the broad range of activities exhibited by xanthone derivatives, this compound could potentially serve as a valuable starting point for the development of new bioactive compounds .
properties
IUPAC Name |
7-methyl-9-oxoxanthene-1-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10O4/c1-8-5-6-11-10(7-8)14(16)13-9(15(17)18)3-2-4-12(13)19-11/h2-7H,1H3,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSYVSMNQPSWGRR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC3=CC=CC(=C3C2=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40627912 | |
Record name | 7-Methyl-9-oxo-9H-xanthene-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40627912 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-methyl-9-oxo-9H-xanthene-1-carboxylic acid | |
CAS RN |
1312760-31-8 | |
Record name | 7-Methyl-9-oxo-9H-xanthene-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40627912 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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